Cas no 1017458-43-3 (1-(4-chlorophenyl)-5-oxopyrrolidine-3-carbonitrile)

• Product Name: 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carbonitrile
• CAS No: 1017458-43-3
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• CID: 1134726
• PubChem ID: 24275638
• Update Time: 2025-04-20

1-(4-chlorophenyl)-5-oxopyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-5-oxopyrrolidine-3-carbonitrile
• AKOS013531252
• 1-(4-Chlorophenyl)-5-oxo-pyrrolidine-3-carbonitrile
• DTXSID60640643
• SCHEMBL11031361
• 1017458-43-3
• BS-4285

• MDL： MFCD10004135
• Inchi： 1S/C11H9ClN2O/c12-9-1-3-10(4-2-9)14-7-8(6-13)5-11(14)15/h1-4,8H,5,7H2
• InChI Key： SVQUEOLKGNUJEQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(C#N)C1)=O

Computed Properties

• Exact Mass: 220.0403406g/mol
• Monoisotopic Mass: 220.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines